Cas no 112722-70-0 (Ethanone,1-(2-methyl-1-propyl-1H-pyrrol-3-yl)-)

• Product Name: Ethanone,1-(2-methyl-1-propyl-1H-pyrrol-3-yl)-
• CAS No: 112722-70-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 129884
• PubChem ID: 13806153
• Update Time: 2025-04-19

Ethanone,1-(2-methyl-1-propyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-methyl-1-propyl-1H-pyrrol-3-yl)-
• Ethanone, 1-(2-methyl-1-propyl-1H-pyrrol-3-yl)- (9CI)
• 1-(2-METHYL-1-PROPYLPYRROL-3-YL)ETHANONE
• 112722-70-0
• 1-(2-Methyl-1-propyl-1H-pyrrol-3-yl)ethanone

• Inchi： 1S/C10H15NO/c1-4-6-11-7-5-10(8(11)2)9(3)12/h5,7H,4,6H2,1-3H3
• InChI Key： ZJRRVDRNOOTDGI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN(C=1C)CCC

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22